Cas no 2034403-52-4 (2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide
• CAS No: 2034403-52-4
• MF: C₁₅H₁₉ClFNO₃
• MW: 315.7677
• CID: 5349974
• Update Time: 2025-09-25

2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide
• 2-chloro-4-fluoro-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)benzamide

• Inchi： 1S/C15H19ClFNO3/c16-13-9-11(17)1-2-12(13)15(20)18-6-3-14(19)10-4-7-21-8-5-10/h1-2,9-10,14,19H,3-8H2,(H,18,20)
• InChI Key： ZUASHCTYROASLI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C(N([H])C([H])([H])C([H])([H])C([H])(C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])O[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide

2-Chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide

The compound 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide (CAS No. 2034403-52-4) is a synthetic organic compound with a complex structure that combines aromatic, heterocyclic, and amide functionalities. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science. Its unique structure, featuring a benzamide core with chlorine and fluorine substituents, as well as a hydroxypiperidinyl group, makes it a versatile molecule for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of chlorine and fluorine substituents in modulating the electronic properties of aromatic compounds. These halogen atoms not only influence the molecule's reactivity but also play a critical role in determining its solubility, stability, and bioavailability. The presence of the oxan-4-yl group further enhances the molecule's structural complexity, introducing a cyclic ether moiety that can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly valuable in drug design, where such interactions are crucial for molecular recognition and binding affinity.

The synthesis of 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide involves a multi-step process that typically begins with the preparation of the benzamide core. The introduction of chlorine and fluorine substituents is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used. The hydroxypiperidinyl group is then introduced via nucleophilic substitution or coupling reactions, ensuring the formation of the amide bond that defines the compound's structure.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, researchers have explored its use in constructing bioactive molecules with enhanced pharmacokinetic profiles. The ability to modify the hydroxypiperidinyl group provides a platform for tailoring the molecule's properties to suit specific biological targets. Recent advancements in medicinal chemistry have demonstrated how such modifications can lead to improved drug efficacy and reduced side effects.

In addition to its role in drug discovery, 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide has shown potential in materials science applications. Its structural features make it an ideal candidate for use in polymer chemistry, where it can serve as a building block for functional polymers with tailored properties. For example, its ability to form hydrogen bonds could be exploited to create self-healing materials or stimuli-responsive polymers.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have focused on identifying the factors that influence its biodegradation, such as pH levels, temperature, and microbial activity. These findings are critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-chloro-4-fluoro-N-[3-hydroxy-3-(oxan-4-y1)propyl]benzamide (CAS No. 2034403-52-) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a valuable tool for researchers and industry professionals alike.